![molecular formula C10H21Cl2N3O B1431106 N-(2-piperazin-1-ylethyl)cyclopropanecarboxamide dihydrochloride CAS No. 1426291-02-2](/img/structure/B1431106.png)
N-(2-piperazin-1-ylethyl)cyclopropanecarboxamide dihydrochloride
Description
“N-(2-piperazin-1-ylethyl)cyclopropanecarboxamide dihydrochloride” is a chemical compound with the CAS number 1426291-02-2 . It has a molecular weight of 270.20 and a molecular formula of C10H21Cl2N3O .
Molecular Structure Analysis
The molecular structure of this compound consists of a cyclopropane ring attached to a carboxamide group, which is further connected to a piperazine ring via an ethyl linker . More detailed structural information can be obtained through techniques such as NMR, HPLC, LC-MS, and UPLC .Physical and Chemical Properties Analysis
This compound has a molecular weight of 270.20 and a molecular formula of C10H21Cl2N3O . Other physical and chemical properties such as boiling point and storage conditions are not specified in the available resources .Properties
IUPAC Name |
N-(2-piperazin-1-ylethyl)cyclopropanecarboxamide;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O.2ClH/c14-10(9-1-2-9)12-5-8-13-6-3-11-4-7-13;;/h9,11H,1-8H2,(H,12,14);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVIZBKRYQIOUFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C(=O)NCCN2CCNCC2.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21Cl2N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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